Cas no 77856-55-4 ((1S)-1-(β-D-Glucopyranosyloxy)-1,4aα,7,7aα-tetrahydro-7α-hydroxymethylcyclopenta[c]pyran-4-carboxylic acid methyl ester)

• Product Name: (1S)-1-(β-D-Glucopyranosyloxy)-1,4aα,7,7aα-tetrahydro-7α-hydroxymethylcyclopenta[c]pyran-4-carboxylic acid methyl ester
• CAS No: 77856-55-4
• MF: C₁₇H₂₄O₁₀
• MW: 388.366466522217
• CID: 1789691
• Update Time: 2024-03-01

(1S)-1-(β-D-Glucopyranosyloxy)-1,4aα,7,7aα-tetrahydro-7α-hydroxymethylcyclopenta[c]pyran-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(β-D-Glucopyranosyloxy)-1,4aα,7,7aα-tetrahydro-7α-hydroxymethylcyclopenta[c]pyran-4-carboxylic acid methyl ester

• Inchi： 1S/C17H24O10/c1-24-15(23)9-6-25-16(11-7(4-18)2-3-8(9)11)27-17-14(22)13(21)12(20)10(5-19)26-17/h2-3,6-8,10-14,16-22H,4-5H2,1H3
• InChI Key： SPCURNZYGRLEBA-UHFFFAOYSA-N
• SMILES： COC(C1C2C(C(C=C2)CO)C(OC2C(O)C(O)C(O)C(CO)O2)OC=1)=O

Computed Properties

• Exact Mass: 388.137
• Monoisotopic Mass: 388.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155A^2
• XLogP3: -1.393

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Natural Products and Extracts Plant Extracts Plant based Feretia apodanthera